5-methyl-N-(2-methyl-5-nitrophenyl)-2-furamide

• IUPAC Name: 5-methyl-N-(2-methyl-5-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12N2O4/c1-8-3-5-10(15(17)18)7-11(8)14-13(16)12-6-4-9(2)19-12/h3-7H,1-2H3,(H,14,16)
• InChI Key: SGWCWDUGKXERSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=C(O2)C
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

5-methyl-N-(2-methyl-5-nitrophenyl)-2-furamide, also known as MNF, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in a variety of different research settings.

Scientific Research Applications

Food Chemistry: Flavoring Agent

While not directly related to 5-methyl-N-(2-methyl-5-nitrophenyl)furan-2-carboxamide, its structural relatives have been identified as flavoring agents found in sesame seed oil and coffee. This suggests potential applications in food chemistry, where derivatives of this compound could be synthesized to enhance flavors.

Mechanism of Action

Target of Action

The primary target of 5-methyl-N-(2-methyl-5-nitrophenyl)furan-2-carboxamide, also known as 5-methyl-N-(2-methyl-5-nitrophenyl)-2-furamide, is the salicylate synthase MbtI from Mycobacterium tuberculosis (Mtb) . This enzyme catalyzes the first reaction of the biosynthesis of specific siderophores (mycobactins and carboxymycobactins), which ensure the supply of iron in Mtb . Iron acts as a cofactor in a variety of processes that allow the establishment and maintenance of the infection in the host .

Mode of Action

The compound interferes with iron homeostasis in mycobacteria . It inhibits the salicylate synthase MbtI, thereby disrupting the biosynthesis of siderophores that are crucial for iron acquisition . This results in a deficiency of iron, a vital cofactor for many biological processes, thus inhibiting the growth and proliferation of the bacteria .

Biochemical Pathways

The affected biochemical pathway is the siderophore biosynthesis pathway in M. tuberculosis. By inhibiting the salicylate synthase MbtI, the compound disrupts the production of siderophores, specifically mycobactins and carboxymycobactins . These siderophores are responsible for the acquisition of iron, an essential element for the survival and virulence of the bacteria .

Result of Action

The result of the compound’s action is the inhibition of the growth and proliferation of M. tuberculosis . By disrupting iron homeostasis, the compound deprives the bacteria of an essential nutrient, thereby inhibiting its ability to establish and maintain an infection .